Cas no 638-02-8 (2,5-Dimethylthiophene)

2,5-Dimethylthiophene Properties

Names and Identifiers

• 2,5-Dimethylthiophene
• 2,4-DINITROBENZENESULFONYL CHLORIDE
• 2,5-Dimethylthiophen
• 2,5-dimethyl-thiophene
• 2,5-SC4H2Me2
• 2,5-Thioxene
• 3,5-methylthiophene
• Thiophene,2,5-dimethyl
• Thiophene,5-dimethyl
• α,α′-Thioxene
• NSC 60689
• Thiophene, 2,5-dimethyl-
• V6DDX6WB12
• GWQOOADXMVQEFT-UHFFFAOYSA-N
• NSC60689
• PubChem5194
• Thiophene,5-dimethyl-
• 2,5 Dimethylthiophene
• 2,5-dimethyl thiophene
• Thiophene,2,5-dimethyl-
• 2,5-Dimethyl-2H-thiolium
• +Expand

• MDL： MFCD00005452
• InChIKey： GWQOOADXMVQEFT-UHFFFAOYSA-N
• Inchi： 1S/C6H8S/c1-5-3-4-6(2)7-5/h3-4H,1-2H3
• SMILES： S1C(C([H])([H])[H])=C([H])C([H])=C1C([H])([H])[H]
• BRN： 106450

Computed Properties

• Exact Mass: 112.03500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Heavy Atom Count: 7
• Complexity: 53.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 28.2

Experimental Properties

• LogP: 2.36490
• PSA: 28.24000
• Refractive Index: n20/D 1.512(lit.)
• Water Partition Coefficient: Insoluble in water. Soluble in alcohol, ether and benzene.
• Boiling Point: 134 °C/740 mmHg(lit.)
• Melting Point: -63°C
• Flash Point: Fahrenheit: 75.2 ° f
  Celsius: 24 ° c
  
• Color/Form: Colorless liquid.
• Solubility: Insoluble in water.
• Density: 0.985 g/mL at 25 °C(lit.)

2,5-Dimethylthiophene Security Information

• Symbol: GHS02
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S23-S24/25-S16
• Packing Group：II
• Packing Group：II
• Risk Phrases：R10
• Hazard Level：3
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 1993 3/PG 3
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 10
• Signal Word：Warning
• HazardClass：3

2,5-Dimethylthiophene Customs Data

• HS CODE：29349990
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%